Cas no 63421-79-4 ((2E)-1-(3,4-dichlorophenyl)-3-(5-nitrofuran-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(3,4-dichlorophenyl)-3-(5-nitrofuran-2-yl)prop-2-en-1-one
• CAS No: 63421-79-4
• MF: C₁₃H₇Cl₂NO₄
• MW: 312.104981660843
• CID: 1658791
• PubChem ID: 6446611
• Update Time: 2025-04-21

(2E)-1-(3,4-dichlorophenyl)-3-(5-nitrofuran-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(3,4-dichlorophenyl)-3-(5-nitrofuran-2-yl)prop-2-en-1-one
• (E)-1-(3,4-dichlorophenyl)-3-(5-nitrofuran-2-yl)prop-2-en-1-one
• BRN 1588904
• 2-Propen-1-one, 1-(3,4-dichlorophenyl)-3-(5-nitro-2-furanyl)-
• 63421-79-4
• 1-(3,4-Dichlorophenyl)-3-(5-nitro-2-furanyl)-2-propen-1-one

• Inchi： 1S/C13H7Cl2NO4/c14-10-4-1-8(7-11(10)15)12(17)5-2-9-3-6-13(20-9)16(18)19/h1-7H/b5-2+
• InChI Key： GABLHASQAPIAQP-GORDUTHDSA-N
• SMILES： ClC1=C(C=CC(=C1)C(/C=C/C1=CC=C([N+](=O)[O-])O1)=O)Cl

Computed Properties

• Exact Mass: 310.97531
• Monoisotopic Mass: 310.9752131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 73.35